Cas no 88642-92-6 ((5R,8S)-3,8-dimethyl-5-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-1-ol)

(5R,8S)-3,8-dimethyl-5-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-1-ol structure
88642-92-6 structure
Product Name:(5R,8S)-3,8-dimethyl-5-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-1-ol
CAS No:88642-92-6
MF:C15H22O
MW:218.334584712982
CID:1926689
PubChem ID:442519
Update Time:2025-04-21

(5R,8S)-3,8-dimethyl-5-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

    • (5R,8S)-3,8-dimethyl-5-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-1-ol
    • (5R,8S)-3,8-dimethyl-5-propan-2-yl-5,6,7,8-tetrahydronaphthalen-1-ol
    • 8-Hydroxycalamenene, (+)-
    • CHEBI:8
    • 1-Naphthalenol, 5,6,7,8-tetrahydro-3,8-dimethyl-5-(1-methylethyl)-, (5R-trans)-
    • LMPR0103330006
    • (5R,8S)-5,6,7,8-Tetrahydro-3,8-dimethyl-5-(1-methylethyl)-1-naphthalenol
    • 1-Naphthalenol, 5,6,7,8-tetrahydro-3,8-dimethyl-5-(1-methylethyl)-, (5R,8S)-
    • FDMKIGKOMRSCAW-NWDGAFQWSA-N
    • 5-Hydroxycalamenene
    • SCHEMBL4742053
    • DTXSID40331860
    • Q27105189
    • WO6P8O31JY
    • 7betaH-cadina-1,3,5-trien-2-ol
    • 88642-92-6
    • (+)-8-Hydroxycalamenene
    • C09938
    • UNII-WO6P8O31JY
    • (+)-hydroxycalamenene
    • (5R,8S)-3,8-dimethyl-5-(propan-2-yl)-5,6,7,8-tetrahydronaphthalen-1-ol 7betaH-cadina-1,3,5-trien-2-ol
    • 8-hydroxycalamenene
    • Inchi: 1S/C15H22O/c1-9(2)12-6-5-11(4)15-13(12)7-10(3)8-14(15)16/h7-9,11-12,16H,5-6H2,1-4H3/t11-,12+/m0/s1
    • InChI Key: FDMKIGKOMRSCAW-NWDGAFQWSA-N
    • SMILES: OC1=CC(C)=CC2=C1[C@@H](C)CC[C@@H]2C(C)C

Computed Properties

  • Exact Mass: 218.167065321g/mol
  • Monoisotopic Mass: 218.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 20.2Ų
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